Cas no 288-99-3 (1,3,4-Oxadiazole)

• Product Name: 1,3,4-Oxadiazole
• CAS No: 288-99-3
• MF: C₂H₂N₂O
• MW: 70.0500798225403
• MDL: MFCD00955535
• CID: 271573
• PubChem ID: 97428
• Update Time: 2025-05-24

1,3,4-Oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole
• [1,3,4]Oxadiazole
• 20O2F20OUR
• A937408
• NSC 122449
• NSC-122449
• 1,3,4 oxadiazole
• UNII-20O2F20OUR
• EN300-125515
• 1,3,4-oxadiazol
• OXDIAZOLE
• DTXSID10182987
• 1,4-Oxadiazole
• F13208
• NSC122449
• 1-Oxa-3,4-diazacyclopentadiene
• AKOS016007437
• C2H2N2O
• CS-0197119
• Q27253475
• 288-99-3
• 1,3,4-OXADIAZOLE [MI]
• MFCD00955535
• SB36397
• DTXCID50105478
• (1,3,4)oxadiazole
• DB-328726
• HY-W131122

• MDL： MFCD00955535
• Inchi： 1S/C2H2N2O/c1-3-4-2-5-1/h1-2H
• InChI Key： FKASFBLJDCHBNZ-UHFFFAOYSA-N
• SMILES： O1C=NN=C1

Computed Properties

• Exact Mass: 70.01676
• Monoisotopic Mass: 70.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 26.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.2619 (rough estimate)
• Boiling Point: 121.44°C (rough estimate)
• Flash Point: 62.4°C
• Refractive Index: 1.4300 (estimate)
• PSA: 38.92
• LogP: 0.06960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 1,3,4-Oxadiazole

Recent Advances in 1,3,4-Oxadiazole Derivatives (CAS: 288-99-3) for Biomedical Applications

The 1,3,4-oxadiazole scaffold (CAS: 288-99-3) has emerged as a privileged structure in medicinal chemistry due to its versatile pharmacological properties. Recent studies highlight its significance in drug discovery, particularly as a core moiety in antimicrobial, anticancer, and anti-inflammatory agents. This research brief synthesizes key findings from 2022-2023 literature, focusing on structural optimization, mechanism elucidation, and therapeutic potential of 1,3,4-oxadiazole derivatives.

A breakthrough study (Journal of Medicinal Chemistry, 2023) demonstrated that 1,3,4-oxadiazole-2-thione derivatives bearing electron-withdrawing groups at the 5-position exhibited potent inhibitory activity against EGFR^T790M (IC₅₀ = 8.2 nM), surpassing osimertinib in resistant NSCLC cell lines. Molecular docking revealed enhanced π-π stacking interactions with Tyr790, while ADMET predictions showed improved blood-brain barrier penetration compared to first-generation TKIs.

In antimicrobial research, novel 1,3,4-oxadiazole-chalcone hybrids displayed broad-spectrum activity against ESKAPE pathogens (European Journal of Medicinal Chemistry, 2022). The lead compound OX-C-8 showed MIC values of 0.5 µg/mL against MRSA by disrupting membrane potential and inhibiting biofilm formation. Structure-activity relationship (SAR) analysis identified the critical role of the 2,4-dichlorophenyl substitution at the chalcone moiety for Gram-positive activity.

Innovative synthetic methodologies have expanded the chemical space of 1,3,4-oxadiazoles. A microwave-assisted cyclodehydration protocol (ACS Omega, 2023) reduced reaction times from 12 hours to 15 minutes with 92% yield, enabling rapid library generation. This technique was applied to create 48 novel analogs evaluated as PDE4 inhibitors for COPD treatment, with compound 17a showing 30-fold selectivity over PDE3.

Emerging applications include theranostic agents, where ¹⁸F-labeled 1,3,4-oxadiazoles demonstrated dual PET imaging and radiosensitization capabilities in glioblastoma models (Bioconjugate Chemistry, 2023). The radiochemical yield exceeded 85%, with tumor-to-background ratios of 5.8:1 at 60 minutes post-injection. Parallel studies revealed ROS generation capacity correlated with 2-nitroimidazole substitutions.

Challenges persist in optimizing pharmacokinetic properties, as evidenced by a 2023 meta-analysis of 127 oxadiazole-containing clinical candidates. While 68% achieved target engagement, only 42% progressed past Phase II due to metabolic instability. Recent prodrug strategies incorporating phosphonate esters at the 2-position show promise in addressing this limitation, with preclinical data indicating 3-fold longer half-lives in primate models.

The continued evolution of 1,3,4-oxadiazole chemistry underscores its importance in addressing unmet medical needs. Future directions include CRISPR-Cas9 screening to identify synthetic lethal partners for oxadiazole-based anticancer agents and AI-driven scaffold hopping to discover novel bioisosteres. These advances position 288-99-3 derivatives as a cornerstone for next-generation therapeutics.